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Compound of Interest

Compound Name: Kermesic Acid

Cat. No.: B135790

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling specialized chemical compounds like Kermesic Acid.
This guide provides essential, immediate safety protocols and logistical plans for the handling
and disposal of Kermesic Acid, ensuring operational integrity and personnel safety.

Chemical and Physical Properties

Kermesic acid, also known as C.I. Natural Red 3, is an anthraquinone derivative.[1] It is a
solid, dark red substance.[2] Understanding its basic properties is the first step in safe
handling.

Personal Protective Equipment (PPE)

When handling Kermesic Acid, particularly in its powdered form, a comprehensive PPE
strategy is crucial to minimize exposure. The primary hazards are inhalation of airborne
particles and direct contact with skin and eyes.[3]

Recommended Personal Protective Equipment:

o Eye Protection: Chemical safety goggles or a face shield should be worn to protect against
dust particles and potential splashes.[3][4]

o Hand Protection: Use chemically resistant gloves, such as nitrile or latex, to prevent skin
contact.[3][5]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b135790?utm_src=pdf-interest
https://www.benchchem.com/product/b135790?utm_src=pdf-body
https://www.benchchem.com/product/b135790?utm_src=pdf-body
https://www.benchchem.com/product/b135790?utm_src=pdf-body
https://en.wikipedia.org/wiki/Kermesic_acid
https://www.fishersci.com/store/msds?partNumber=AC346630050&productDescription=CARMINIC+ACID%2C+70-90%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b135790?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_C_I_Acid_Yellow_232.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_C_I_Acid_Yellow_232.pdf
https://earth.utah.edu/safety/sops/SOP-acid%20handling_2.0.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_C_I_Acid_Yellow_232.pdf
https://www.leelinework.com/what-ppe-should-you-wear-when-handling-acid/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135790?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

» Body Protection: A lab coat or an acid-resistant apron should be worn to protect clothing and

prevent skin exposure.[3]

o Respiratory Protection:

o When handling the powdered form, a NIOSH-approved particulate respirator is essential

to prevent inhalation.[3]

o If heating solutions of Kermesic Acid, which may produce vapors, a dual cartridge

respirator with acid gas cartridges is recommended to protect against respiratory irritation.

[6]

Quantitative Safety Data

While specific occupational exposure limits for Kermesic Acid are not readily available, the

following general guidelines for acidic dyes and nuisance dust should be followed to ensure

safety.
Parameter Value/lRecommendation
CAS Number 18499-92-8

Physical Form

Solid (Powder)

Exposure Limits (General)

Adhere to OSHA's PEL for nuisance dust: 15
mg/m3 (total dust) and 5 mg/m3 (respirable

fraction) as a conservative measure.[3]

pH of Solution

Kermesic Acid is applied in acidic solutions; the
pH of the dye bath should be carefully
monitored.[3]

Incompatibility

Strong oxidizing agents.[2][3]

Handling and Storage Procedures

» Always handle Kermesic Acid in a well-ventilated area, preferably within a chemical fume

hood, to minimize inhalation of dust.[2]
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e Avoid creating dust when handling the solid form.[2]

» Store in a cool, dry place away from incompatible materials such as strong oxidizing agents.

[2]

o Keep containers tightly closed when not in use.[2]

Spill and Disposal Procedures
Spill Cleanup:

Small Spills: If you spill solid Kermesic Acid, dampen the material with water to prevent it
from becoming airborne.[7] Carefully sweep or vacuum the dampened material into a
suitable container for disposal.[2][7] Clean the spill area with soap and water.[7]

Large Spills: Evacuate the area and ensure adequate ventilation. Follow the same procedure
as for small spills, wearing appropriate PPE.

Waste Disposal:

Neutralization: Before disposal, any waste containing Kermesic Acid should be neutralized.
Slowly add a weak base, such as sodium bicarbonate (baking soda), to the solution until the
pH is neutral (between 6 and 8).[6] This should be done in a well-ventilated area, as it may
cause some frothing due to the release of carbon dioxide.

Disposal: Once neutralized, the solution can typically be poured down the drain with copious
amounts of water.[6] However, always consult with your institution's Environmental Health
and Safety (EHS) department to ensure compliance with local and institutional regulations.[8]

First Aid Measures

 Inhalation: Move the individual to fresh air. If breathing is difficult, seek medical attention.[3]

o Skin Contact: Wash the affected area with soap and water.[3] Remove contaminated
clothing.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.[2][3] Seek
medical attention.
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« Ingestion: Do not induce vomiting.[2] Rinse mouth with water and seek immediate medical
attention.[2][3]

Experimental Workflow and Signaling Pathways

To visualize the procedural steps for safely handling Kermesic Acid from receipt to disposal,
the following workflow diagram has been created.
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Kermesic Acid Handling Workflow
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Caption: Workflow for the safe handling of Kermesic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135790?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

